Cas no 78071-34-8 (4-cyanothiophene-3-carboxylic acid)

• Product Name: 4-cyanothiophene-3-carboxylic acid
• CAS No: 78071-34-8
• MF: C₆H₃NO₂S
• MW: 153.158519983292
• MDL: MFCD01859850
• CID: 551459
• PubChem ID: 45084780
• Update Time: 2025-04-19

4-cyanothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 4-cyano-
• 4-Cyanothiophene-3-carboxylicacid
• 3-Thiophenecarboxylicacid,4-cyano-(9CI)
• MFCD01859850
• 78071-34-8
• DTXSID10665700
• CS-0215101
• EN300-222101
• AT16775
• 4-cyanothiophene-3-carboxylic acid
• AKOS006275970
• 4-Cyano-thiophene-3-carboxylic acid
• Z1198158834

• MDL： MFCD01859850
• Inchi： 1S/C6H3NO2S/c7-1-4-2-10-3-5(4)6(8)9/h2-3H,(H,8,9)
• InChI Key： CGTPGBPWMGOBEY-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C(C(=O)O)=C1

Computed Properties

• Exact Mass: 152.98849
• Monoisotopic Mass: 152.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids